Cas no 1805649-11-9 (Ethyl 4-cyano-2,5-diiodobenzoate)
Ethyl 4-cyano-2,5-diiodobenzoate is a versatile iodinated aromatic ester, valued for its high reactivity in cross-coupling reactions and functional group transformations. Its distinct substitution pattern (cyano and iodo groups) makes it a useful intermediate in pharmaceutical and agrochemical synthesis. The compound offers excellent stability and purity, ensuring reliable performance in advanced organic synthesis applications.
1805649-11-9 structure
Product Name:Ethyl 4-cyano-2,5-diiodobenzoate
CAS No:1805649-11-9
MF:C10H7I2NO2
MW:426.977027177811
CID:4794963
Update Time:2025-06-19
Ethyl 4-cyano-2,5-diiodobenzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 4-cyano-2,5-diiodobenzoate
-
- Inchi： 1S/C10H7I2NO2/c1-2-15-10(14)7-4-8(11)6(5-13)3-9(7)12/h3-4H,2H2,1H3
- InChI Key： ZBWBWZLYHVACPC-UHFFFAOYSA-N
- SMILES： IC1C=C(C#N)C(=CC=1C(=O)OCC)I
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 286
- XLogP3: 3.2
- Topological Polar Surface Area: 50.1
Ethyl 4-cyano-2,5-diiodobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015005974-250mg |
Ethyl 4-cyano-2,5-diiodobenzoate |
1805649-11-9 | 97% | 250mg |
499.20 USD | 2021-05-31 | |
| Alichem | A015005974-500mg |
Ethyl 4-cyano-2,5-diiodobenzoate |
1805649-11-9 | 97% | 500mg |
855.75 USD | 2021-05-31 | |
| Alichem | A015005974-1g |
Ethyl 4-cyano-2,5-diiodobenzoate |
1805649-11-9 | 97% | 1g |
1,579.40 USD | 2021-05-31 |
Ethyl 4-cyano-2,5-diiodobenzoate Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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